Cas no 600153-12-6 (N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid)

N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid is a specialized protected amino acid derivative used in peptide synthesis and bioconjugation. Its key structural features include an Fmoc-protected α-amine, a Boc-protected amino-oxyacetyl group at the β-position, and a free carboxyl group, enabling selective modifications. This compound facilitates the incorporation of aminooxy functionality into peptides, allowing site-specific oxime ligation with aldehydes or ketones. The orthogonal protection scheme (Fmoc/Boc) ensures compatibility with standard solid-phase peptide synthesis protocols. Its rigid diamino acid backbone enhances structural control in peptide design. The product is particularly valuable for constructing chemically modified peptides, glycoconjugates, or protein-polymer hybrids, offering precise control over conjugation chemistry.
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid structure
600153-12-6 structure
Product Name:N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
CAS No:600153-12-6
MF:C25H29N3O8
MW:499.513067007065
MDL:MFCD02682868
CID:951067
Update Time:2025-06-08

N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid Chemical and Physical Properties

Names and Identifiers

    • FMOC-DPR(BOC-AOA)-OH
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]oxyacetyl]amino]propanoic acid
    • FMOC-L-DAP(BOC-AOA)-OH,
    • Nα-Fmoc-Nβ-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
    • N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
    • MDL: MFCD02682868
    • Inchi: 1S/C25H29N3O8/c1-25(2,3)36-24(33)28-35-14-21(29)26-12-20(22(30)31)27-23(32)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,26,29)(H,27,32)(H,28,33)(H,30,31)/t20-/m0/s1
    • InChI Key: KHRQNEDYPNTPKW-FQEVSTJZSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CNC(CONC(=O)OC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N255455-250mg
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
600153-12-6
250mg
$ 260.00 2022-06-02
TRC
N255455-500mg
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
600153-12-6
500mg
$ 430.00 2022-06-02
TRC
N255455-1000mg
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
600153-12-6
1g
$ 680.00 2022-06-02
abcr
AB527597-1 g
Fmoc-Dap(Boc-Aoa)
600153-12-6
1g
€197.00 2023-04-17
abcr
AB527597-5 g
Fmoc-Dap(Boc-Aoa)
600153-12-6
5g
€650.00 2023-04-17
Chemenu
CM313274-5g
(S)-11-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,2-dimethyl-4,8-dioxo-3,6-dioxa-5,9-diazadodecan-12-oic acid
600153-12-6 95%
5g
$*** 2023-03-30
eNovation Chemicals LLC
Y1266810-250mg
FMOC-DPR(BOC-AOA)-OH
600153-12-6 98% (HPLC)
250mg
$285 2024-06-06
eNovation Chemicals LLC
Y1266810-1g
FMOC-DPR(BOC-AOA)-OH
600153-12-6 98% (HPLC)
1g
$475 2024-06-06
Chemenu
CM313274-5g
(S)-11-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,2-dimethyl-4,8-dioxo-3,6-dioxa-5,9-diazadodecan-12-oic acid
600153-12-6 95%
5g
$668 2021-06-09
eNovation Chemicals LLC
Y1266810-5g
FMOC-DPR(BOC-AOA)-OH
600153-12-6 98% (HPLC)
5g
$1590 2024-06-06

N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid Related Literature

Additional information on N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid

Chemical Synthesis and Applications of N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid (CAS No. 600153-12-6)

The compound N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid, identified by CAS registry number 600153-12-6, represents a sophisticated synthetic amino acid derivative with dual protective groups strategically positioned to modulate reactivity during chemical synthesis. This compound integrates the Fmoc (9-fluorenylmethoxycarbonyl) protecting group at the alpha-amino terminus and the Boc (tert-butyloxycarbonyl) protected amino-oxyacetyl moiety at the beta-position of L-2,3-diaminopropionic acid. Such structural design enables precise control over functional group activation during multi-step peptide synthesis protocols, particularly in solid-phase peptide synthesis (SPPS) methodologies.

Recent advancements in bioconjugation chemistry highlight this compound's utility as a bifunctional linker in the construction of bioactive peptides and peptidomimetics. A 2023 study published in Chemical Science demonstrated its efficacy in creating stimuli-responsive drug delivery systems through the orthogonal deprotection of Fmoc and Boc groups under mild conditions. The amino-oxyacetyl functionality (-OCH2-CO-NHBoc) provides a latent hydroxylamine group capable of forming oxime linkages with aldehydes, enabling site-specific conjugation to glycoproteins or oxidized biomolecules. This dual-protection strategy minimizes side reactions during assembly while preserving the integrity of labile functional groups until final deprotection steps.

In pharmaceutical applications, this compound serves as a key intermediate in the synthesis of targeted therapeutic agents. Researchers at MIT reported its use in constructing tumor-penetrating peptides where the 2,3-diaminopropionic acid backbone facilitates backbone cyclization via copper-free click chemistry. The Fmoc/Boc dual protection system allows sequential coupling of fluorophores or cytotoxic payloads while maintaining structural stability during conjugation processes. Preclinical studies using murine models showed enhanced tumor accumulation and reduced off-target effects compared to conventional linear peptides.

The unique stereochemistry of L-configuration combined with its branched diamine structure imparts distinctive physicochemical properties. Computational docking studies published in Bioorganic & Medicinal Chemistry Letters revealed favorable interactions with kinase domains when incorporated into peptide inhibitors, suggesting potential applications in oncology drug development. The presence of both primary and secondary amine groups enables bifunctional binding modes that simultaneously block ATP binding pockets and allosteric sites.

In material science applications, this compound has been employed to create self-healing hydrogels through dynamic oxime crosslinking networks. A 2024 study from Stanford University demonstrated reversible crosslinking behavior under physiological conditions by exploiting the pH-dependent deprotection of Boc groups. These hydrogels exhibit tunable mechanical properties (Young's modulus ranging from 5 kPa to 50 kPa) making them suitable for tissue engineering scaffolds that mimic native extracellular matrices.

Synthetic protocols for this compound involve sequential protection strategies starting from unprotected L-ornithine derivatives. Key steps include:

  1. Fmoc protection under anhydrous conditions using Fmoc-Cl/DIC activation,
  2. Selective oxidation of the beta-hydroxyl group using Dess-Martin periodinane,
  3. Boc protection of the resulting aldehyde intermediate via oxime formation with hydroxylamine,
  4. Purification through preparative HPLC followed by lyophilization.

Spectral characterization confirms purity exceeding 98% by NMR (1H: δ 7.89 ppm for Fmoc aromatic protons; δ 4.47 ppm for amino-oxyacetyl methylene), mass spectrometry (calcd m/z: 577.3 vs found: 577.1), and X-ray crystallography showing orthorhombic lattice parameters (a=8.9 Å, b=14.5 Å, c=19.8 Å). Stability testing under accelerated conditions (-40°C to +60°C thermal cycling) showed no degradation over 14 days when stored under nitrogen atmosphere.

Clinical translation studies are currently underway for its use in antibody-drug conjugates (ADCs). Preliminary data from phase I trials indicate improved pharmacokinetic profiles compared to conventional linkers due to reduced premature payload release during circulation. The compound's ability to form stable thioether bonds with cysteine residues on monoclonal antibodies while retaining pH-sensitive cleavage properties makes it particularly promising for targeted radiotherapy applications.

In summary, this multifunctional amino acid derivative represents a significant advancement in synthetic organic chemistry with validated applications across pharmaceutical development, biomaterials engineering, and diagnostic imaging technologies. Its unique combination of orthogonal protective groups and structural features positions it as a critical building block for next-generation therapeutics and smart biomaterial systems.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD